![molecular formula C20H23N3O4S2 B2771476 4-(N-butyl-N-methylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide CAS No. 500149-34-8](/img/structure/B2771476.png)
4-(N-butyl-N-methylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
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Description
4-(N-butyl-N-methylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.54. The purity is usually 95%.
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Scientific Research Applications
Chemical Modifications and Biological Activities of Benzothiazoles
Synthesis and Biological Importance of 2-(thio)ureabenzothiazoles : This paper discusses the chemical aspects and potential therapeutic applications of 2-(thio)ureabenzothiazoles (TBTs and UBTs), which are compounds of great importance in medicinal chemistry. Frentizole, a UBT derivative, is used for the treatment of rheumatoid arthritis and systemic lupus erythematosus, showcasing the significance of benzothiazole derivatives in drug development. The review covers synthetic methodologies and highlights recent approaches to afford these compounds with a variety of substituents, illustrating their broad spectrum of pharmacological activities (Rosales-Hernández et al., 2022).
Structural Activity Relationship of Benzothiazoles
Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry : This comprehensive review highlights the significance of the benzothiazole scaffold in medicinal chemistry. Benzothiazole derivatives exhibit a wide range of pharmacological activities, including anti-viral, anti-microbial, anti-inflammatory, and anti-cancer properties. The review emphasizes the potential of benzothiazole as a rapidly developing compound in drug research, with its structural simplicity and ease of synthesis enabling the development of diverse biological activities (Bhat & Belagali, 2020).
Environmental and Analytical Perspectives
Occurrence, Fate, and Behavior of Parabens in Aquatic Environments : While not directly related to the specific compound requested, this review provides valuable context on the environmental impact of chemically related compounds, specifically parabens, which share some functional similarities with benzothiazole derivatives in terms of their use in pharmaceuticals and cosmetics. It discusses the occurrence, degradation, and persistence of parabens in aquatic environments, shedding light on the broader implications of chemical compounds on environmental health (Haman et al., 2015).
Properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4S2/c1-4-5-13-23(2)29(25,26)15-11-9-14(10-12-15)19(24)22-20-21-18-16(27-3)7-6-8-17(18)28-20/h6-12H,4-5,13H2,1-3H3,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCMUNQYVVRKYHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.